2-(butylthio)-6-hydroxy-4(3H)-pyrimidinone
Overview
Description
Synthesis Analysis
This would involve a detailed description of the methods used to synthesize the compound, including the starting materials, reaction conditions, and any purification steps .Molecular Structure Analysis
This would involve the use of techniques such as X-ray crystallography or NMR spectroscopy to determine the compound’s 3D structure .Chemical Reactions Analysis
This would involve a description of the compound’s reactivity, including any known reactions it undergoes .Physical And Chemical Properties Analysis
This would include properties such as the compound’s melting point, boiling point, solubility, and stability .Mechanism of Action
The mechanism of action of Ribavirin is not fully understood. However, it is believed to inhibit viral replication by several mechanisms, including the inhibition of inosine monophosphate dehydrogenase (IMPDH), which is essential for the synthesis of guanine nucleotides. Ribavirin has also been shown to induce mutations in the viral genome, which can lead to decreased viral replication.
Biochemical and Physiological Effects:
Ribavirin has been shown to have several biochemical and physiological effects. It can induce hemolytic anemia, which is a decrease in the number of red blood cells. Ribavirin has also been shown to cause teratogenic effects in animal studies. Additionally, it can cause gastrointestinal side effects, such as nausea and vomiting.
Advantages and Limitations for Lab Experiments
Ribavirin has several advantages for lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, and its mechanism of action is well understood. However, Ribavirin also has several limitations. It can induce hemolytic anemia, which can interfere with experimental results. Additionally, its antiviral activity is not specific to a particular virus, which can make it difficult to use in experiments that require virus-specific inhibition.
Future Directions
For the study of Ribavirin include the development of more specific antiviral drugs, the development of Ribavirin analogs with improved activity and fewer side effects, and the study of its potential immunomodulatory effects.
Scientific Research Applications
Ribavirin has been extensively studied for its antiviral properties. It has been shown to inhibit the replication of several RNA and DNA viruses, including hepatitis C virus, RSV, and influenza virus. Ribavirin has also been studied for its potential antitumor and immunomodulatory effects. It has been shown to induce apoptosis in cancer cells and modulate the immune response by increasing the production of cytokines.
Safety and Hazards
properties
IUPAC Name |
2-butylsulfanyl-4-hydroxy-1H-pyrimidin-6-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S/c1-2-3-4-13-8-9-6(11)5-7(12)10-8/h5H,2-4H2,1H3,(H2,9,10,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRPDHTGXKVGMLG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC1=NC(=CC(=O)N1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401264574 | |
Record name | 2-(Butylthio)-6-hydroxy-4(3H)-pyrimidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401264574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39067-34-0 | |
Record name | 2-(Butylthio)-6-hydroxy-4(3H)-pyrimidinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39067-34-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Butylthio)-6-hydroxy-4(3H)-pyrimidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401264574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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